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Compound of Interest

Compound Name: benzaldehyde dibenzyl acetal

Cat. No.: B1357138

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzaldehyde Dibenzyl Acetal, a
significant chemical compound with applications in biomedical research and as an impurity in
pharmaceutical-grade benzyl alcohol. This document details its chemical identity, physical
properties, a standardized synthesis protocol, and a visual representation of its formation
pathway.

Chemical Structure and Nomenclature

Benzaldehyde dibenzyl acetal is an organic compound classified as an acetal. It is formed
from the reaction of one molecule of benzaldehyde with two molecules of benzyl alcohol.[1][2]
The presence of this compound is notable as it can be an impurity in benzyl alcohol, arising
from the oxidation of benzyl alcohol to benzaldehyde, which then reacts with the remaining
benzyl alcohol.[1][2][3]

o [UPAC Name: (((phenylmethylene)bis(oxy))bis(methylene))dibenzene[3][4]

o Other Names: bis(phenylmethoxy)methylbenzene[5], [Di(benzyloxy)methyllbenzene[5][6]
« CAS Number: 5784-65-6[3][7]

e Molecular Formula: C21H2002[4][5][7]

e Molecular Weight: 304.39 g/mol [4][5][7]
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Chemical Structure:

(Where Ph represents a phenyl group, CeHs)

Physicochemical Properties

A summary of the key physical and chemical properties of Benzaldehyde Dibenzyl Acetal is
presented in the table below. These properties are crucial for its handling, storage, and
application in a laboratory setting.

Property Value Reference(s)

Colorless oil to thick oil or

Appearance quid. [41[5][6]
Melting Point 30-31 °C (Solvent: ethanol) [819]
Boiling Point 168 °C at 0.1 Torr [8][9]
Density (Predicted) 1.112 + 0.06 g/cm?3 [819]

B Soluble in Chloroform, slightly
Solubility ] [8][9]
soluble in Ethyl Acetate.

Purity > 95% [5]

Synthesis of Benzaldehyde Dibenzyl Acetal:
Experimental Protocol

The following section details a common laboratory procedure for the synthesis of
Benzaldehyde Dibenzyl Acetal via the acid-catalyzed condensation of benzaldehyde and
benzyl alcohol.[4]

Materials:
e Benzyl alcohol (188 mmol, 20 g)

e Benzaldehyde (46 mmol, 5 g)
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e Sulfuric acid (9 mmol, 0.5 ml)

« Molecular sieves (5 g, 3 A)

* Ice-cold water

e Sodium bicarbonate (NaHCOs, 5 g)

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

 In a suitable reaction flask, combine benzyl alcohol and benzaldehyde.

» Add molecular sieves to the mixture. The sieves act as a dehydrating agent to remove the
water formed during the reaction and drive the equilibrium towards the product.

e Slowly add sulfuric acid to the mixture while stirring. Sulfuric acid serves as the catalyst for
the acetal formation.

« Stir the resulting mixture at ambient temperature for 24 hours.
» After 24 hours, cool the reaction mixture in an ice bath.

e Quench the reaction by adding ice-cold water and neutralize the acid catalyst by carefully
adding sodium bicarbonate until effervescence ceases.

o Transfer the mixture to a separatory funnel and extract the product using an appropriate
organic solvent.

o Wash the organic layer with brine, then dry it over an anhydrous drying agent.
e Remove the solvent under reduced pressure to yield the crude product.

e The crude Benzaldehyde Dibenzyl Acetal can be further purified by techniques such as
column chromatography or distillation under reduced pressure.
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Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Benzaldehyde Dibenzyl
Acetal as described in the experimental protocol.
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Click to download full resolution via product page

Caption: Acid-catalyzed synthesis of Benzaldehyde Dibenzyl Acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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